Cas no 400739-75-5 (5-(((3-Bromobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine)

5-(((3-Bromobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine is a specialized heterocyclic compound featuring a 1,3,4-thiadiazole core functionalized with a 3-bromobenzylthio substituent and an amine group. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of the bromine atom enhances its utility in cross-coupling reactions, while the thioether linkage offers potential for further derivatization. Its well-defined molecular architecture ensures consistent performance in synthetic applications, particularly in the development of biologically active molecules. The compound is characterized by high purity and stability, making it suitable for rigorous experimental and industrial use.

5-(((3-Bromobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine structure

400739-75-5 structure

Product Name:5-(((3-Bromobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine

CAS No:400739-75-5

MF:C₁₀H₁₀BrN₃S₂

MW:316.24

CID:6786397

PubChem ID:936718

Update Time:2025-05-27

5-(((3-Bromobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-{[(3-bromobenzyl)sulfanyl]methyl}-1,3,4-thiadiazol-2-amine
- SR-01000286023-1
- 400739-75-5
- HMS2731E09
- VS-09580
- BBL030046
- 5-(((3-bromobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine
- SR-01000286023
- SMR000295336
- CS-0332429
- STK827888
- CHEMBL1526883
- AKOS005607752
- 5-{[(3-bromobenzyl)thio]methyl}-1,3,4-thiadiazol-2-amine
- 5-({[(3-BROMOPHENYL)METHYL]SULFANYL}METHYL)-1,3,4-THIADIAZOL-2-AMINE
- MLS000624699
- 5-[(3-bromophenyl)methylsulfanylmethyl]-1,3,4-thiadiazol-2-amine
- 5-(((3-Bromobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine
- Inchi： 1S/C10H10BrN3S2/c11-8-3-1-2-7(4-8)5-15-6-9-13-14-10(12)16-9/h1-4H,5-6H2,(H2,12,14)
- InChI Key： QKNRZGWBINMVHG-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CSCC1=NN=C(N)S1

Computed Properties

Exact Mass: 314.94995g/mol
Monoisotopic Mass: 314.94995g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 105Å²

5-(((3-Bromobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1403099-500mg	5-(((3-Bromobenzyl)thio)methyl)-1,3,4-thiadiazol-2-amine	400739-75-5	98%	500mg	￥7624.00	2024-05-15